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Compound of Interest

Compound Name: Calcium tellurate

Cat. No.: B105150

Disclaimer: Extensive literature searches did not yield sufficient data on the thermoelectric
properties of doped Calcium Tellurate (CaTeO3) systems. Therefore, these application notes
and protocols are based on a closely related and well-documented system: Calcium-doped
Lanthanum Telluride (Langcontent-ng-c4139270029="" _nghost-ng-c83320049="" class="inline
ng-star-inserted">

3 —x3-X
Ca
xX
Te
44

). This material serves as a representative example of a doped telluride system with significant
thermoelectric potential.

Introduction to Doped Lanthanum Telluride
Thermoelectrics

Lanthanum telluride (La

33
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Te
44

) is a promising n-type thermoelectric material for high-temperature applications, with a
reported figure of merit (ZT) of approximately 1.1 at 1273 K.[1][2][3][4][5] Doping at the
lanthanum site with divalent cations, such as calcium (Ca

2+ 2+

), has been explored as a strategy to finely tune the carrier concentration and potentially
enhance the thermoelectric performance by modifying the density of states.[1][2][3][4][5] The
primary goal of doping is to optimize the power factor (S20) while maintaining a low thermal
conductivity (k), thereby increasing the overall ZT, which is defined as ZT = (S20/K)T, where S is
the Seebeck coefficient, o is the electrical conductivity, and T is the absolute temperature.[6]

Data Presentation: Thermoelectric Properties of Ca-
Doped Langcontent-ng-c4139270029="" _nghost-ng-
c83320049="" class="inline ng-star-inserted">
3-x{3-x}3—-xTe 4_44

The following tables summarize the key thermoelectric properties of calcium-doped lanthanum
telluride at various carrier concentrations and temperatures, as reported in the literature.

Table 1: Electrical Properties of Langcontent-ng-c4139270029="" _nghost-ng-c83320049=""
class="inline ng-star-inserted">

3-x3-X
Ca

xX

Te

44

at High Temperatures
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Carrier Electrical Seebeck

. Temperature . o Power Factor
Concentration Resistivity Coefficient

(K) (MWWImK?)

(x10** cm—3) (mQ-cm) (MVIK)
0.2 1275 ~10 -150 -
0.5 1275 ~4.5 -125 -
11 1275 ~3.8 -100 -
15 1275 ~3.5 -80 -

Note: Specific power factor values were not explicitly provided in the search results but can be
calculated from the given Seebeck coefficient and electrical resistivity.

Table 2: Thermal and Thermoelectric Performance of Langcontent-ng-c4139270029=
_nghost-ng-c83320049="" class="inline ng-star-inserted">

3—-x3-X

Ca

XX

Te

44

at 1275 K
Carrier Total Thermal Lattice Thermal
Concentration Conductivity Conductivity Figure of Merit (ZT)
(x10%* cm—3) (mWI/cm-K) (mWI/cm-K)
0.2 ~6.0 ~5.5 ~0.8
1.1 ~8.0 ~6.0 ~1.2
15 ~10.0 ~6.5 ~1.0

Experimental Protocols
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Synthesis of Ca-Doped Langcontent-ng-c4139270029=""
_nghost-ng-c83320049="" class="inline ng-star-
iInserted"> 3-x{3-x}3-xTe 4_44

A mechanochemical synthesis approach followed by spark plasma sintering is a common
method to produce high-purity, oxide-free doped lanthanum telluride samples.[1][2][3][4][5]

Materials and Equipment:

Lanthanum (La), Calcium (Ca), and Tellurium (Te) elements of high purity

Planetary ball mill with hardened steel vials and balls

Glovebox with an inert atmosphere (e.g., argon)

Spark Plasma Sintering (SPS) system

Graphite dies
Protocol:

» Stoichiometric Weighing: Inside an inert atmosphere glovebox, weigh the elemental La, Ca,

and Te according to the desired stoichiometry for Langcontent-ng-c4139270029="" _nghost-

ng-c83320049="" class="inline ng-star-inserted">
3 —x3-X

Ca

XX

Te

44

» Ball Milling: Load the weighed elements into a hardened steel vial with steel balls. The ball-
to-powder mass ratio is typically around 10:1.
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» Mechanochemical Alloying: Mill the elements at a high rotational speed (e.g., 400-600 rpm)
for a specified duration (e.g., 10-20 hours) to induce a solid-state reaction and form the
desired alloyed powder.

o Powder Consolidation: Transfer the resulting powder back into the glovebox and load it into a
graphite die.

o Spark Plasma Sintering (SPS): Place the die into the SPS system. Apply a uniaxial pressure
(e.g., 50-80 MPa) and heat the sample to a high temperature (e.g., 1473-1673 K) for a short
duration (e.g., 5-15 minutes) to achieve a dense pellet.

Characterization of Thermoelectric Properties

3.2.1. Structural and Compositional Analysis

o X-ray Diffraction (XRD): Confirm the crystal structure and phase purity of the sintered pellets.
Rietveld refinement of the XRD data can be used to determine lattice parameters and
confirm the substitution of calcium on the lanthanum site.[1][2]

o Wave Dispersive Spectroscopy (WDS) / Energy Dispersive X-ray Spectroscopy (EDS): Verify
the elemental composition and homogeneity of the samples.[1][2]

3.2.2. Thermoelectric Property Measurement

o Seebeck Coefficient and Electrical Resistivity: These properties are typically measured
simultaneously using a commercial system (e.g., Ulvac-Riko ZEM-3). A four-probe method is
used for resistivity measurements, while the Seebeck coefficient is determined by measuring
the voltage generated from an applied temperature gradient.

e Thermal Conductivity: The total thermal conductivity (k) is calculated using the formula k = D
*C

149
* p, where D is the thermal diffusivity, C

prp

is the specific heat capacity, and p is the density of the sample.
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o Thermal Diffusivity (D): Measured using the laser flash method (e.g., Netzsch LFA 457).
o Specific Heat Capacity (C

rp

): Can be estimated using the Dulong-Petit law or measured using a differential scanning
calorimeter (DSC).

o Density (p): Determined using the Archimedes method.

» Hall Effect Measurements: To determine the carrier concentration and mobility, Hall effect
measurements are performed using a physical property measurement system (PPMS).

Visualizations

Caption: Experimental workflow for the synthesis and characterization of doped lanthanum
telluride.

Caption: Key parameters influencing the thermoelectric figure of merit (ZT).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Thermoelectric
Properties of Doped Tellurate Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105150#thermoelectric-properties-of-doped-calcium-
tellurate-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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